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Compound of Interest

Compound Name: 4-Chloro-2-iodoaniline

Cat. No.: B181669

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Chloro-2-iodoaniline, a compound requiring careful handling due to its toxicity. Adherence to
these procedures is critical for ensuring personnel safety and environmental protection.

I. Hazard Identification and Safety Data

4-Chloro-2-iodoaniline is classified as a hazardous substance. It is toxic if swallowed, causes
skin and serious eye irritation, and may cause damage to organs.[1][2][3] It is also toxic to
aquatic life with long-lasting effects.[1][2][3][4]

For immediate reference, the following table summarizes the key quantitative safety data based
on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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GHS Classification

Hazard Code

Description

Acute Toxicity, Oral H301 Toxic if swallowed.[1][3][4][5]
Skin Corrosion/Irritation H315 Causes skin irritation.[1]
Serious Eye Damage/Eye H318 Causes serious eye damage.
Irritation [5]
Specific Target Organ Toxicity H335 May cause respiratory
(Single) irritation.
Specific Target Organ Toxicity H371 May cause damage to organs.
(Single) [31[4]

N o May cause damage to organs
Specific Target Organ Toxicity

H373 through prolonged or repeated
(Repeat)
exposure.[3][4]

Hazardous to the Aquatic HaLL Toxic to aquatic life with long

Environment

lasting effects.[3][4]

Il. Pre-Disposal: Handling and Personal Protective

Equipment (PPE)

Before beginning any disposal procedure, ensure that all necessary personal protective

equipment is worn and that the handling occurs in a controlled environment.

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fume, mist, vapors, or spray.[1][2][3]

Use only in a well-ventilated area or under a chemical fume hood.[2]
Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2][3]
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Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber).[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with a
suitable particulate filter (e.g., P2).[6]

lll. Step-by-Step Disposal Protocol

The disposal of 4-Chloro-2-iodoaniline must be conducted in accordance with all local,
regional, and national hazardous waste regulations.[1][2] This procedure outlines the general
steps for safe disposal.

1. Waste Collection:

o Collect waste 4-Chloro-2-iodoaniline and any contaminated materials (e.g., paper towels,
gloves) in a designated, properly labeled, and sealed hazardous waste container.

e The container should be airtight and made of a material compatible with the chemical.[1]

o Store the sealed waste container in a secure, locked-up area designated for hazardous
waste.[1][2][3]

2. Spill Management:

 In case of a spill, prevent the dispersion of dust.[1]

o Carefully sweep up the spilled solid material.[2][6]

e Use a non-combustible absorbent material like sand or earth for containment if necessary.[5]

o Place the collected material into a suitable, sealed container for disposal.[2][5][6]

o Clean the spill area thoroughly, and collect all cleaning materials for disposal as hazardous
waste.

» Avoid letting the substance enter drains or waterways.[1][6]

3. Final Disposal:

» All waste containing 4-Chloro-2-iodoaniline must be disposed of through an approved and
licensed hazardous waste disposal company.[2][4]
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» Do not dispose of this chemical into the sanitary sewer system or with regular trash.[6]
e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure
they have complete information for safe handling and disposal.

IV. Disposal Workflow Visualization

The following diagram illustrates the logical steps for the safe disposal of 4-Chloro-2-
iodoaniline.
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Start: Identify Waste
4-Chloro-2-iodoaniline

l

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Collect Waste
(Solid chemical, contaminated items)

Spill Occurred?

Step 2a: Contain & Clean Spill
(Sweep solid, use absorbent)

Step 3: Secure in Labeled
Hazardous Waste Container

Step 4: Store in Designated
Locked & Ventilated Area

Step 5: Arrange Pickup by

Licensed Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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